N'-{[5-(4-morpholinyl)-2-furyl]methylene}-3-(trifluoromethyl)benzohydrazide

• Molecular Formula: C17H16F3N3O3
• Molecular Weight: 367.32 g/mol
• IUPAC Name: N-[(E)-(5-morpholin-4-ylfuran-2-yl)methylideneamino]-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C17H16F3N3O3/c18-17(19,20)13-3-1-2-12(10-13)16(24)22-21-11-14-4-5-15(26-14)23-6-8-25-9-7-23/h1-5,10-11H,6-9H2,(H,22,24)/b21-11+
• InChI Key: MXDHUQOHVGOBBW-SRZZPIQSSA-N
• Isomeric SMILES: C1COCCN1C2=CC=C(O2)/C=N/NC(=O)C3=CC(=CC=C3)C(F)(F)F
• SMILES: C1COCCN1C2=CC=C(O2)C=NNC(=O)C3=CC(=CC=C3)C(F)(F)F

Description

N-[[5-(4-morpholinyl)-2-furanyl]methylideneamino]-3-(trifluoromethyl)benzamide is a member of (trifluoromethyl)benzenes.

Scientific Research Applications

Antimicrobial Activities

N'-{[5-(4-morpholinyl)-2-furyl]methylene}-3-(trifluoromethyl)benzohydrazide and similar compounds have been investigated for their antimicrobial properties. For instance, the synthesis of N'-((2-chloro-6-methoxyquinolin-3-yl)methylidene)-substituted benzohydrazide and its antimicrobial activities have been studied. These compounds, including variants with a morpholine ring, exhibit significant antibacterial properties, highlighting their potential in antimicrobial research (Shaikh, 2013).

Antitubercular Activity

A series of 4-(morpholin-4-yl)-N'-(arylidene)benzohydrazides were synthesized and assessed for their antitubercular activity. These compounds showed notable activity against Mycobacterium tuberculosis, indicating their potential application in the treatment and study of tuberculosis (Raparti et al., 2009).

Anti-malarial Agents

Further, these compounds have shown promise as novel anti-malarial agents. One study demonstrated that certain derivatives, particularly those with trifluoromethyl substitution, displayed potent activity against multi-drug resistant strains of Plasmodium falciparum (Wiesner et al., 2003).

Organic Synthesis

In the realm of organic synthesis, such compounds are explored for their unique properties. For example, studies on the synthesis of furan compounds, including derivatives of 3-(5-nitro-2-furyl)acrylonitrile, have been conducted, which are important for developing new organic compounds and intermediates (Hirao & Kato, 1972).

Ring Transformation Studies

Ring transformations of 2-morpholinofurans have also been researched. These studies involve reactions that yield pyridazines, furans, and other cyclic compounds, which are significant in various chemical syntheses (Boyd & Heatherington, 1974).

Inhibitors in Biochemistry

Some derivatives of benzohydrazide, such as thiophene-2-carboxamide Schiff base derivatives, have been synthesized and explored as cholinesterase inhibitors and antioxidants. This research contributes to the understanding of potential treatments for diseases like Alzheimer's (Kausar et al., 2021).